Cas no 2653-58-9 (1-Pentanone,1-(4-morpholinyl)-2-propyl-)

1-Pentanone,1-(4-morpholinyl)-2-propyl- structure
2653-58-9 structure
Product Name:1-Pentanone,1-(4-morpholinyl)-2-propyl-
CAS No:2653-58-9
MF:C12H23NO2
MW:213.316523790359
CID:268428
PubChem ID:200760
Update Time:2025-04-19

1-Pentanone,1-(4-morpholinyl)-2-propyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Pentanone,1-(4-morpholinyl)-2-propyl-
    • 1-morpholin-4-yl-2-propylpentan-1-one
    • BRN 0975621
    • 4-(2-Propylvaleryl)morpholine
    • DTXSID80181104
    • Morpholine, 4-(2-propylvaleryl)-
    • 2653-58-9
    • Inchi: 1S/C12H23NO2/c1-3-5-11(6-4-2)12(14)13-7-9-15-10-8-13/h11H,3-10H2,1-2H3
    • InChI Key: WYVZWVFPJVYLOD-UHFFFAOYSA-N
    • SMILES: O1CCN(CC1)C(C(CCC)CCC)=O

Computed Properties

  • Exact Mass: 213.17299
  • Monoisotopic Mass: 213.173
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • Density: 0.973
  • Boiling Point: 336.4°Cat760mmHg
  • Flash Point: 157.3°C
  • Refractive Index: 1.464
  • PSA: 29.54
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